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Compound of Interest

Compound Name: Muscopyridine

Cat. No.: B1213017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Muscopyridine, a significant constituent of natural musk, has long been of interest in the fields

of perfumery and traditional medicine.[1] Its unique aromatic and structural properties

necessitate a thorough understanding of its spectroscopic characteristics for identification,

synthesis, and potential therapeutic development. This technical guide provides a

comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass

spectrometry (MS) data for Muscopyridine, alongside detailed experimental protocols and

logical workflows for its structural elucidation. While specific experimental spectra for

Muscopyridine are not widely published, this guide compiles its known physical properties and

presents expected spectroscopic data based on its molecular structure and data from

analogous compounds.

Physicochemical Properties of Muscopyridine
A summary of the key physicochemical properties of Muscopyridine is presented below. This

data is crucial for the interpretation of spectroscopic results.
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Property Value Reference

Molecular Formula C₁₆H₂₅N [2][3]

Molecular Weight 231.38 g/mol [2][3]

Monoisotopic Mass 231.1987 u [3]

Boiling Point 138-143 °C at 2.2 mmHg [2]

Spectroscopic Data
The following sections detail the expected spectroscopic data for Muscopyridine based on its

known structure, which consists of a pyridine ring fused to a large aliphatic macrocycle.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule.

¹H NMR (Proton NMR)

The proton NMR spectrum of Muscopyridine is expected to show signals corresponding to the

aromatic protons of the pyridine ring and the aliphatic protons of the macrocyclic chain.

Chemical Shift (δ)
ppm (Predicted)

Multiplicity Integration Assignment

~ 8.2 - 8.4 d 1H Aromatic H (α to N)

~ 7.5 - 7.7 t 1H Aromatic H (γ to N)

~ 7.1 - 7.3 d 1H Aromatic H (β to N)

~ 2.5 - 2.8 m 4H
-CH₂- adjacent to

pyridine

~ 1.2 - 1.8 m ~20H Aliphatic -CH₂-

¹³C NMR (Carbon-13 NMR)
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The ¹³C NMR spectrum will provide information on the different carbon environments within

Muscopyridine.

Chemical Shift (δ) ppm (Predicted) Assignment

~ 150 - 160 Aromatic C (α to N)

~ 135 - 140 Aromatic C (γ to N)

~ 120 - 125 Aromatic C (β to N)

~ 30 - 40 -CH₂- adjacent to pyridine

~ 20 - 30 Aliphatic -CH₂-

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of Muscopyridine is expected to show characteristic absorptions for the pyridine ring

and the C-H bonds of the aliphatic chain.

Wavenumber (cm⁻¹)
(Predicted)

Intensity Assignment

3100 - 3000 Medium Aromatic C-H stretch

2950 - 2850 Strong Aliphatic C-H stretch

1600 - 1585 Medium-Strong
C=C and C=N stretching

(pyridine ring)

1500 - 1400 Medium-Strong C=C stretching (pyridine ring)

1470 - 1450 Medium CH₂ bending

900 - 675 Strong
C-H out-of-plane bending

(aromatic)

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. For Muscopyridine, the key expected peak is the molecular ion peak.

m/z (Predicted) Ion

231 [M]⁺

232 [M+1]⁺

Experimental Protocols
Detailed and standardized experimental protocols are critical for obtaining high-quality and

reproducible spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

Accurately weigh 5-10 mg of the purified Muscopyridine sample.

Dissolve the sample in approximately 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-

d, CDCl₃) in a clean, dry vial.

Transfer the solution to a standard 5 mm NMR tube.

Ensure the solution is free of any particulate matter.

Instrument Parameters (for a 400 MHz spectrometer):

¹H NMR:

Acquire the spectrum at a proton frequency of 400 MHz.

Set the spectral width to approximately 16 ppm.

Use a pulse angle of 30-45 degrees.

Set the relaxation delay to 1-2 seconds.
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Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise

ratio.

Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

¹³C NMR:

Acquire the spectrum at a carbon frequency of 100 MHz.

Set the spectral width to approximately 240 ppm.

Use a proton-decoupled pulse sequence.

Set the relaxation delay to 2-5 seconds.

Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural

abundance of ¹³C.

Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Infrared (IR) Spectroscopy
Sample Preparation (Attenuated Total Reflectance - ATR):

Ensure the ATR crystal (e.g., diamond or germanium) is clean by wiping it with a soft cloth

dampened with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

Place a small amount of the neat Muscopyridine sample directly onto the ATR crystal.

Apply pressure using the anvil to ensure good contact between the sample and the

crystal.

Instrument Parameters:

Collect the spectrum over a range of 4000-400 cm⁻¹.

Set the resolution to 4 cm⁻¹.

Co-add a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum.
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Perform a background scan of the empty ATR crystal before running the sample.

Process the data to display the spectrum in terms of transmittance or absorbance.

Mass Spectrometry (MS)
Sample Preparation (for Gas Chromatography-Mass Spectrometry - GC-MS):

Prepare a dilute solution of Muscopyridine in a volatile organic solvent (e.g.,

dichloromethane or hexane) at a concentration of approximately 1 mg/mL.

Filter the solution if any particulate matter is present.

Instrument Parameters (for GC-MS with Electron Ionization - EI):

Gas Chromatograph (GC):

Injector Temperature: 250 °C

Column: A suitable capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

Oven Temperature Program: Start at a suitable initial temperature (e.g., 100 °C), hold

for 1-2 minutes, then ramp at a rate of 10-20 °C/min to a final temperature of 280-300

°C.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Visualization of Workflows
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The following diagrams illustrate the general workflow for spectroscopic analysis and the logical

approach to the structural elucidation of Muscopyridine.

Sample Preparation

Spectroscopic Analysis

Data Processing & Interpretation

Structure Elucidation

Purified Muscopyridine

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Process NMR Data
(Chemical Shifts, Coupling)

Process IR Data
(Functional Groups)

Process MS Data
(Molecular Weight, Formula)

Propose/Confirm Structure

Click to download full resolution via product page

Caption: General workflow for compound identification using spectroscopic techniques.
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Caption: Logical workflow for the structural elucidation of Muscopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Profile of Muscopyridine: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213017#spectroscopic-data-nmr-ir-ms-of-
muscopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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